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Compound of Interest

Compound Name: Cyhexatin

Cat. No.: B141804

This technical guide provides a comprehensive overview of the chemical and physical
properties of Cyhexatin, tailored for researchers, scientists, and drug development
professionals. The information is presented to facilitate research and development activities
related to this organotin miticide.

Chemical Identity and Descriptors

Cyhexatin, an organometallic compound of tin, is primarily known for its use as an acaricide to
control mites on various crops.[1][2] Accurate identification is crucial for regulatory compliance
and scientific documentation.
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Identifier Value Source

IUPAC Name tricyclohexylstannanol [3]

Tricyclohexyltin hydroxide,
Synonyms _ [1][4]
Plictran, TCTH

CAS Number 13121-70-5 [1]
Molecular Formula C18H340Sn [51[6]
Molecular Weight 385.2 g/mol [51[7]

INChI=1S/3C6H11.H20.Sn/c3
InChl 1-2-4-6-5-3-1;;/h31H,2- [1]
6H2;1H2;/q;;;;+1/p-1

C1CCC(CC1)--INVALID-LINK--
SMILES [1]
(C3CCCCC3)0

Physicochemical Properties

The physical and chemical characteristics of Cyhexatin are fundamental to understanding its
environmental fate, biological interactions, and formulation requirements. Technical grade
Cyhexatin is a colorless to white, nearly odorless crystalline powder.[5][8]
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Property Value Conditions/Notes Source
Physical State Crystalline Powder [1][5]
Color White [5]
Odor Nearly odorless [1][5]

] ] Also reported as 195-
Melting Point 196 °C (385 °F) [1]

198 °C.[5]

Boiling Point ~228 °C (442 °F) Decomposes.[1][7] [1][7]

Degrades to
. o ) Decomposes at 228
Degradation bis(tricyclohexyl)tin [9]

: °C.l9]
oxide at 121-131 °C.
Negligible (approx. 0
Vapor Pressure At 25 °C.[7][9] [71[9]
mmHgQ)
Octanol-Water
Partition Coefficient >6.1 At pH 7, 20°C.[10] [10]

(log Pow)

Solubility Profile

Cyhexatin's solubility is a critical determinant of its bioavailability and environmental mobility. It
is practically insoluble in water but shows varying degrees of solubility in organic solvents.[1][5]
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Solvent Solubility Temperature Source
Water <1 mg/L 25°C [1][5]
Dichloromethane 34 g/L [1][5]

Carbon Tetrachloride 28 g/L [1][5]

Chloroform 216 g/kg [1]

Methanol 37 glkg [1]

Benzene 16 g/kg [1][11]

Toluene 10 g/kg [1][11]

Xylenes 3.6 g/L [1][5]

Acetone 1.3 g/L [1][5]

Stability and Reactivity

Understanding the stability of Cyhexatin is essential for its storage, handling, and predicting its
persistence.

Thermal Stability: Cyhexatin is stable up to 100 °C in agueous suspensions.[5] It begins to
degrade to bis(tricyclohexyl)tin oxide between 121 °C and 131 °C.[7]

pH Stability: It is stable in aqueous suspensions under neutral to alkaline conditions (pH 6
and above).[5][12] In the presence of strong acids, it reacts exothermically to form salts.[1][7]

Photostability: Cyhexatin is degraded by ultraviolet (UV) light.[5] Exposure to UV radiation
leads to its conversion to dicyclohexyltin oxide and subsequently to cyclohexylstannoic acid.

[11°]

Reactivity: It is incompatible with strong oxidizing agents.[7]

Experimental Protocols
Analysis of Cyhexatin in Air (NIOSH Method 5504)
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This method is designed for determining the concentration of tricyclohexyltin hydroxide in air

samples.

e Principle: The analyte is collected from the air and analyzed by graphite furnace atomic
absorption spectroscopy (GF-AAS).

o Methodology:

o Sampling: Air is drawn through a sampling media consisting of a glass fiber filter (Type
A/E) in series with an XAD-2 tube. A sampling volume of 500 liters at a flow rate of 1.5
L/min is recommended.[8]

o Sample Preparation: The collected sample is prepared for analysis, which typically
involves extraction into a suitable solvent.

o Analysis: The concentration of tin is determined using GF-AAS.

o Quantification: The method has an estimated detection limit of 1 pg of tin per 300-liter
sample, with a working range of 0.015 to 1 mg/m?3 (as tin).[5]

Residue Analysis in Grapes

This protocol details a validated method for quantifying Cyhexatin and its metabolite,
dicyclohexyltin oxide (DCTO), in grapes.

» Principle: The compounds are extracted, derivatized to more volatile forms, cleaned up, and
analyzed by gas chromatography with a flame photometric detector (GC-FPD).

» Methodology:

o Extraction: Residues are extracted from the grape matrix using a mixture of hexane and
ethyl acetate in the presence of acetic acid and water.[10]

o Derivatization: The extracted compounds are methylated using methyl magnesium
chloride. Cyhexatin is converted to tricyclohexylmethyltin (TCMT), and DCTO is converted
to dicyclohexyldimethyltin (DCMT).[10]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.osha.gov/chemicaldata/213
https://pubchem.ncbi.nlm.nih.gov/compound/Cyhexatin
https://www.benchchem.com/product/b141804?utm_src=pdf-body
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation05/2005_Cyhexatin1.pdf
https://www.benchchem.com/product/b141804?utm_src=pdf-body
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation05/2005_Cyhexatin1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Cleanup: The derivatized extract is cleaned using a Florisil column to remove interfering
substances.[10]

o Quantification: The final analysis is performed by GC-FPD, operating in the sulfur mode for
detection.[10]

Visualizations: Pathways and Workflows
Toxicological Pathway: Inhibition of Oxidative
Phosphorylation

Cyhexatin's primary mechanism of toxicity is the inhibition of mitochondrial ATP synthase, a
critical enzyme complex in the oxidative phosphorylation pathway.[1][2] This disruption leads to
a halt in ATP production, causing cellular energy depletion and eventual cell death.

Mechanism of Cyhexatin Toxicity
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Click to download full resolution via product page

Caption: Cyhexatin inhibits mitochondrial ATP synthase, disrupting ATP production.

Logical Relationship: UV Degradation Pathway

When exposed to ultraviolet light, Cyhexatin undergoes a stepwise degradation process,
forming less complex organotin compounds.[1][9]

UV Degradation Pathway of Cyhexatin

Cyhexatin

(Tricyclohexyltin hydroxide)

Dicyclohexyltin Oxide
(DCTO)

Cyclohexylstannoic Acid

Click to download full resolution via product page

Caption: Stepwise degradation of Cyhexatin under UV light exposure.

Experimental Workflow: Residue Analysis

The following diagram illustrates the key steps involved in the analysis of Cyhexatin residues

in an agricultural sample, such as grapes.
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Workflow for Cyhexatin Residue Analysis
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Caption: A typical experimental workflow for Cyhexatin residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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